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Compound of Interest

Compound Name: N-Nitroso Tizanidine

Cat. No.: B16090419

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safety and purity

of pharmaceutical products is paramount. The emergence of nitrosamine impurities, such as N-
Nitroso Tizanidine, a potential mutagenic carcinogen, has necessitated robust analytical

strategies for their detection and quantification. This guide provides a comparative overview of

analytical methodologies for the profiling and identification of N-Nitroso Tizanidine, supported

by experimental data and detailed protocols.

Comparison of Analytical Methodologies
The selection of an appropriate analytical technique is critical for the accurate and sensitive

detection of N-Nitroso Tizanidine. High-Performance Liquid Chromatography (HPLC) and

Ultra-Performance Liquid Chromatography (UPLC), coupled with mass spectrometry (MS), are

the most powerful and widely used methods. Gas Chromatography (GC) coupled with MS can

also be employed, particularly for volatile nitrosamines.

Below is a comparative summary of potential analytical methods, with performance

characteristics adapted from validated methods for similar nitrosamine impurities.
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Experimental Protocols
Detailed methodologies are crucial for replicating and validating analytical results. Below are

representative protocols for UPLC-MS/MS and GC-MS/MS analysis of N-Nitroso Tizanidine.

UPLC-MS/MS Method for N-Nitroso Tizanidine
This method is adapted from a validated UPLC method for Tizanidine and its impurities.[1][2]

Instrumentation: Waters Acquity UPLC system coupled to a Xevo TQ-S micro triple

quadrupole mass spectrometer.

Column: Waters Acquity UPLC BEH C8 column (100 mm × 2.1 mm, 1.7 µm).

Mobile Phase:

A: 0.1% (v/v) Formic acid in Water

B: 0.1% (v/v) Formic acid in Acetonitrile

Gradient Program:

Time (min) %A %B

0.0 95 5

1.0 95 5

5.0 20 80

6.0 20 80

6.1 95 5

| 8.0 | 95 | 5 |

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.
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Injection Volume: 5 µL.

Mass Spectrometer Settings:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.0 kV.

Source Temperature: 150 °C.

Desolvation Temperature: 400 °C.

MRM Transitions: To be determined using an N-Nitroso Tizanidine reference standard. A

hypothetical transition would be based on the precursor ion [M+H]+ and a characteristic

product ion.

GC-MS/MS Method for N-Nitroso Tizanidine
This protocol is based on general methods for nitrosamine analysis by GC-MS/MS.[3]

Instrumentation: Agilent 7890B Gas Chromatograph coupled to an Agilent 7000 series triple

quadrupole mass spectrometer.

Column: Agilent DB-5ms (30 m × 0.25 mm, 0.25 µm).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

Injector Temperature: 250 °C.

Injection Mode: Splitless.
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Injection Volume: 1 µL.

Mass Spectrometer Settings:

Ionization Mode: Electron Ionization (EI).

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

MRM Transitions: To be determined using an N-Nitroso Tizanidine reference standard.

Visualizations
Workflow for N-Nitroso Tizanidine Impurity Profiling
The following diagram illustrates a typical workflow for the identification and quantification of N-
Nitroso Tizanidine in a drug substance or product.

Sample Preparation
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Workflow for N-Nitroso Tizanidine impurity profiling.

Potential Formation Pathway of N-Nitroso Tizanidine
Nitrosamine impurities typically form from the reaction of a secondary or tertiary amine with a

nitrosating agent. The formation of N-Nitroso Tizanidine can be postulated to occur under

specific conditions, particularly during synthesis or storage if sources of nitrites are present.
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Postulated formation pathway of N-Nitroso Tizanidine.

Conclusion
The profiling and identification of N-Nitroso Tizanidine require sensitive and selective

analytical methods. UPLC-MS/MS stands out as the preferred technique due to its high

sensitivity and speed. However, HPLC-MS/MS and GC-MS/MS are also viable alternatives

depending on laboratory resources and specific analytical needs. The provided protocols and

workflows offer a solid foundation for developing and validating methods to ensure the quality

and safety of tizanidine-containing drug products. It is crucial to use a certified N-Nitroso
Tizanidine reference standard for accurate identification and quantification. Further forced

degradation studies specific to the tizanidine drug substance and product can provide deeper

insights into the potential for N-Nitroso Tizanidine formation and help in developing effective

control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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